Cas no 359877-97-7 (Benzenemethanamine, 3-bromo-, hydrobromide(1:1))

• Product Name: Benzenemethanamine, 3-bromo-, hydrobromide(1:1)
• CAS No: 359877-97-7
• MF: C₇H₉Br₂N
• MW: 266.961060285568
• CID: 303771
• PubChem ID: 22643518
• Update Time: 2025-04-19

Benzenemethanamine, 3-bromo-, hydrobromide(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-, hydrobromide(1:1)
• (3-bromophenyl)methanamine,hydrobromide
• 3-Bromobenzylamine hydrobromide
• Benzenemethanamine, 3-bromo-, hydrobromide(9CI)
• 359877-97-7
• DTXSID80627259
• YPOQSENGRUKDHC-UHFFFAOYSA-N
• 1-(3-Bromophenyl)methanamine--hydrogen bromide (1/1)
• SCHEMBL4208477

• Inchi： 1S/C7H8BrN.BrH/c8-7-3-1-2-6(4-7)5-9;/h1-4H,5,9H2;1H
• InChI Key： YPOQSENGRUKDHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN.Br

Computed Properties

• Exact Mass: 264.91017
• Monoisotopic Mass: 264.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02